Cas no 1806184-21-3 (2-Amino-6-cyano-4-(trifluoromethoxy)pyridine-3-sulfonamide)

• Product Name: 2-Amino-6-cyano-4-(trifluoromethoxy)pyridine-3-sulfonamide
• CAS No: 1806184-21-3
• MF: C₇H₅F₃N₄O₃S
• MW: 282.199809789658
• CID: 4910533
• Update Time: 2025-05-20

2-Amino-6-cyano-4-(trifluoromethoxy)pyridine-3-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 2-Amino-6-cyano-4-(trifluoromethoxy)pyridine-3-sulfonamide

• Inchi： 1S/C7H5F3N4O3S/c8-7(9,10)17-4-1-3(2-11)14-6(12)5(4)18(13,15)16/h1H,(H2,12,14)(H2,13,15,16)
• InChI Key： KKRTVSBLSXOMQR-UHFFFAOYSA-N
• SMILES： S(C1C(N)=NC(C#N)=CC=1OC(F)(F)F)(N)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 451
• XLogP3: 0.9
• Topological Polar Surface Area: 141

Additional information on 2-Amino-6-cyano-4-(trifluoromethoxy)pyridine-3-sulfonamide

Introduction to 2-Amino-6-cyano-4-(trifluoromethoxy)pyridine-3-sulfonamide (CAS No. 1806184-21-3)

2-Amino-6-cyano-4-(trifluoromethoxy)pyridine-3-sulfonamide is a sophisticated heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. This compound, identified by the CAS number 1806184-21-3, belongs to the pyridine sulfonamide class, which is widely recognized for its role in drug development. The presence of multiple functional groups, including an amino group, a cyano group, a trifluoromethoxy group, and a sulfonamide moiety, makes this molecule a promising candidate for further exploration in medicinal chemistry.

The structural composition of 2-amino-6-cyano-4-(trifluoromethoxy)pyridine-3-sulfonamide imparts several advantageous properties that are highly relevant in the design of novel therapeutic agents. The trifluoromethoxy group, in particular, is known for its ability to enhance metabolic stability and binding affinity to biological targets. This feature has been extensively studied in the development of small-molecule inhibitors targeting various diseases, including cancer and inflammatory disorders.

Recent advancements in computational chemistry and molecular modeling have facilitated a deeper understanding of the interactions between 2-amino-6-cyano-4-(trifluoromethoxy)pyridine-3-sulfonamide and biological receptors. These studies have highlighted the compound's potential as a scaffold for developing drugs that can modulate key signaling pathways involved in disease progression. For instance, research has indicated that this compound may interact with enzymes and receptors that are implicated in cancer cell proliferation and survival.

The sulfonamide moiety in 2-amino-6-cyano-4-(trifluoromethoxy)pyridine-3-sulfonamide is another critical feature that contributes to its pharmacological potential. Sulfonamides are well-documented for their broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticonvulsant effects. The combination of these functional groups within a single molecule creates a versatile platform for drug discovery, allowing for fine-tuning of properties such as solubility, bioavailability, and target specificity.

In vitro studies have begun to unravel the mechanistic aspects of 2-amino-6-cyano-4-(trifluoromethoxy)pyridine-3-sulfonamide's interactions with biological targets. Initial findings suggest that this compound may exhibit inhibitory effects on certain kinases and transcription factors, which are crucial regulators of cellular processes. These interactions could potentially lead to the development of novel therapeutic strategies for conditions such as chronic inflammation and autoimmune diseases.

The cyano group in the structure of 2-amino-6-cyano-4-(trifluoromethoxy)pyridine-3-sulfonamide also plays a significant role in determining its chemical reactivity and biological activity. Cyano compounds are known to participate in various biochemical pathways, often serving as intermediates or modulators of enzyme activity. The presence of this group may enable 2-amino-6-cyano-4-(trifluoromethoxy)pyridine-3-sulfonamide to engage with multiple targets simultaneously, thereby enhancing its therapeutic efficacy.

From a synthetic chemistry perspective, 2-amino-6-cyano-4-(trifluoromethoxy)pyridine-3-sulfonamide represents an intriguing challenge due to its complex structural framework. The synthesis involves multiple steps that require precise control over reaction conditions to ensure high yield and purity. Recent innovations in synthetic methodologies have made it possible to construct such complex molecules more efficiently, opening up new avenues for exploring their pharmacological potential.

The trifluoromethoxy group's electron-withdrawing nature significantly influences the electronic properties of 2-amino-6-cyano-4-(trifluoromethoxy)pyridine-3-sulfonamide, affecting its reactivity and binding affinity. This feature has been exploited in the design of molecules with enhanced binding stability to biological targets. For example, studies have shown that trifluoromethylated compounds often exhibit improved pharmacokinetic profiles due to their increased lipophilicity and resistance to metabolic degradation.

As research continues to uncover the diverse applications of 2-amino-6-cyano-4-(trifluoromethoxy)pyridine-3-sulfonamide, its relevance in drug development is expected to grow further. The compound's unique structural features make it a valuable tool for exploring new therapeutic modalities across various disease areas. Collaborative efforts between synthetic chemists, biologists, and pharmacologists will be essential in translating these findings into tangible clinical benefits.

The future directions for studying 2-amino-6-cyano-4-(trifluoromethoxy)pyridine-3-sulfonamide include expanding its chemical library through structural analogs and investigating its interactions with additional biological targets. Advances in high-throughput screening technologies will enable researchers to rapidly assess the activity of this compound against a wide range of enzymes and receptors. Such comprehensive studies will provide deeper insights into its mechanism of action and potential therapeutic applications.

In conclusion,2-amino--cyano--4--(trifluoromethoxy)pyridine--3--sulfonamide (CAS No.--1806184--21--3) stands as a promising candidate for further exploration in pharmaceutical research due to its unique structural features and potential biological activities. The combination of an amino group, cyano group, trifluoromethoxy group,and sulfonamide moiety,makes this molecule a versatile platform for drug discovery. As our understanding of its pharmacological properties continues to evolve,so too will its potential applications in addressing various health challenges.